Cas no 38521-49-2 (Benzene,1,2,3,4,5-pentabromo-6-(phenylmethoxy)-)

• Product Name: Benzene,1,2,3,4,5-pentabromo-6-(phenylmethoxy)-
• CAS No: 38521-49-2
• MF: C₁₃H₇Br₅O
• MW: 578.714080095291
• CID: 313931
• PubChem ID: 170062
• Update Time: 2025-04-19

Benzene,1,2,3,4,5-pentabromo-6-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2,3,4,5-pentabromo-6-(phenylmethoxy)-
• 1,2,3,4,5-pentabromo-6-phenylmethoxybenzene
• 1-(benzyloxy)-2,3,4,5,6-pentabromobenzene
• Benzene, pentabromo(phenylmethoxy)-
• Pentabromo-alpha-phenylanisole
• Pentabromophenyl benzyl ether
• EINECS 253-984-0
• Benzene, 1,2,3,4,5-pentabromo-6-(phenylmethoxy)-
• 38521-49-2
• 1-benzyloxy-2,3,4,5,6-pentabromo-benzene
• NS00030407
• A837961
• DTXSID4068111

• Inchi： 1S/C13H7Br5O/c14-8-9(15)11(17)13(12(18)10(8)16)19-6-7-4-2-1-3-5-7/h1-5H,6H2
• InChI Key： SMSGVBSSPGZMES-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=C(C=1OCC1C=CC=CC=1)Br)Br)Br)Br

Computed Properties

• Exact Mass: 577.637
• Monoisotopic Mass: 573.641
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 2.268
• Boiling Point: 488.9°Cat760mmHg
• Flash Point: 204.3°C
• Refractive Index: 1.675